2-(((6-(2-Methoxyphenyl)-7-oxo-3-phenethyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)methyl)isoindoline-1,3-dione

• IUPAC Name: 2-[[6-(2-methoxyphenyl)-7-oxo-3-(2-phenylethyl)-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanylmethyl]isoindole-1,3-dione
• InChI: InChI=1S/C29H22N4O4S3/c1-37-22-14-8-7-13-21(22)33-27(36)23-24(31(29(38)40-23)16-15-18-9-3-2-4-10-18)30-28(33)39-17-32-25(34)19-11-5-6-12-20(19)26(32)35/h2-14H,15-17H2,1H3
• InChI Key: GBMVJBOAWHTDGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C3=C(N=C2SCN4C(=O)C5=CC=CC=C5C4=O)N(C(=S)S3)CCC6=CC=CC=C6
• Molecular Formula: C29H22N4O4S3
• Molecular Weight: 586.7 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an isoindoline ring, which is a fused cyclic compound consisting of a benzene ring and a five-membered ring containing a nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidine derivatives can be synthesized through various methods, including condensation reactions and cyclization. Isoindoline derivatives can also be synthesized through cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the positions of these groups on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the methoxy group could increase its solubility in organic solvents, and the presence of the thioxo group could make it more reactive.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated derivatives of this compound for their antiviral potential. For instance:
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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrimidine derivatives have biological activity and can act as inhibitors of various enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, it could be tested for biological activity, given that many pyrimidine and isoindoline derivatives have shown therapeutic potential.